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Compound of Interest

Compound Name: 8-Bromo-AMP

Cat. No.: B1594684

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for 8-Bromoadenosine 5'-monophosphate (8-Bromo-AMP), including
operational and disposal plans.

While some safety data sheets for the closely related compound 8-Bromo-cAMP indicate it is
not classified as a hazardous substance, it is prudent to handle 8-Bromo-AMP with care due to
the limited specific data and its nature as a brominated organic compound.[1] It is
recommended to treat it with the same precautions as a potentially hazardous chemical.

Key Safety and Handling Data

To facilitate quick reference, the following table summarizes essential quantitative and safety
information for 8-Bromo-AMP and its common analogs.
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8-Bromoadenosine 5'- 8-Bromoadenosine 3',5'-
Property monophosphate (8-Bromo- cyclic monophosphate (8-
AMP) Bromo-cAMP)
Molecular Formula C10H13BrNsO7P[2] C10H11BrNsO6PJ[3]
Molecular Weight 426.12 g/mol [2] 408.1 g/mol [3]
Appearance Solid Crystalline solid[1]
Storage Temperature -20°C (Dry, Sealed)[2] -20°C[4]

] ) Safety goggles, chemical-
Personal Protective Equipment

(PPE) resistant gloves (e.g., nitrile), Protective clothing.[6]
lab coat.[5]
Handle in a well-ventilated Not specified, but
Engineering Controls area, preferably a chemical recommended as best
fume hood.[5] practice.

Eye Contact: Rinse thoroughly
with plenty of water for at least
15 minutes. Skin Contact:

) ) Wash skin with soap and

First Aid Measures ]

water. Inhalation: Remove to
fresh air. Ingestion: Clean
mouth with water and drink

plenty of water afterwards.[1]

Operational Plan for Handling 8-Bromo-AMP

Following a systematic procedure ensures minimal exposure and maintains the integrity of the
compound.

Step 1: Preparation and Engineering Controls

e Consult Safety Data Sheet (SDS): Although a specific SDS for 8-Bromo-AMP is not readily
available, review the SDS for closely related compounds like 8-Bromo-cAMP.[1]
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o Work Area Preparation: Conduct all handling of solid 8-Bromo-AMP within a certified
chemical fume hood to minimize inhalation of any dust.[5]

o Personal Protective Equipment (PPE): Before handling, don all required PPE, including
safety goggles, nitrile gloves, and a lab coat.[5]

Step 2: Weighing and Solution Preparation

o Weighing: Carefully weigh the desired amount of the solid compound on weighing paper or in
a suitable container within the fume hood. Avoid generating dust.

o Solubilization: This product is soluble in alkaline conditions. For related compounds, solubility
has been noted in 1N ammonium hydroxide or water.[7] Prepare stock solutions fresh before
use.[4] If not fully dissolved, warming the solution in a 37°C water bath may help.[4]

» Storage of Solutions: Store stock solutions at -20°C or -80°C.[8] It is recommended to aliquot
solutions into working volumes to avoid repeated freeze-thaw cycles.[4]

Step 3: Experimental Use

o Cell Culture: For use as a cell culture supplement, dilute the stock solution into the culture
medium immediately before use.[4]

e General Handling: Avoid contact with eyes, skin, and mucous membranes.[6] Do not eat,
drink, or smoke in the work area.

Disposal Plan for 8-Bromo-AMP

Proper disposal is critical to ensure laboratory safety and environmental protection. Due to its
nature as a halogenated organic compound, 8-Bromo-AMP should be treated as hazardous
chemical waste.[5]

Step 1: Waste Identification and Segregation

e Hazardous Waste Determination: Presume 8-Bromo-AMP waste is hazardous.[5]

e Waste Segregation: Do not mix 8-Bromo-AMP waste with hon-hazardous trash or other
chemical waste streams unless permitted by your institution's Environmental Health and
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Safety (EHS) department.[9]

Step 2: Waste Collection and Containerization

e Solid Waste: Collect dry, solid 8-Bromo-AMP waste, along with contaminated disposables
(e.g., gloves, weighing paper, pipette tips), in a dedicated, sealed, and clearly labeled
hazardous waste container.[5]

» Liquid Waste: Collect solutions containing 8-Bromo-AMP in a separate, leak-proof, and
clearly labeled hazardous waste container.[5]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "8-Bromoadenosine 5'-monophosphate.”[5]

Step 3: Storage and Disposal

o Storage: Store the sealed hazardous waste container in a designated satellite accumulation
area, such as a fume hood or a secondary containment bin.[9]

o Disposal Request: Once the container is full or the experiment is complete, arrange for
disposal through your institution's EHS department. Follow their specific procedures for
waste pickup.[9]

¢ Prohibition: Do not dispose of 8-Bromo-AMP down the drain or in regular trash.[9]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of 8-Bromo-
AMP.
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Caption: Workflow for handling and disposal of 8-Bromo-AMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-8-bromo-amp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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